Cas no 89284-45-7 (formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)-)
89284-45-7 structure
Product Name:formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)-
CAS No:89284-45-7
MF:C5H4Cl2N4O
MW:207.017457962036
CID:861315
PubChem ID:347663
Update Time:2025-04-19
formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)-
- N-(4-amino-2,6-dichloropyrimidin-5-yl)formamide
- DTXSID00324339
- NSC-406454
- NSC406454
- 89284-45-7
-
- Inchi: 1S/C5H4Cl2N4O/c6-3-2(9-1-12)4(8)11-5(7)10-3/h1H,(H,9,12)(H2,8,10,11)
- InChI Key: IWCBBJNGJRFKGT-UHFFFAOYSA-N
- SMILES: ClC1=C(C(N)=NC(=N1)Cl)NC=O
Computed Properties
- Exact Mass: 205.976
- Monoisotopic Mass: 205.976
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.742
- Boiling Point: 504.1°C at 760 mmHg
- Flash Point: 258.6°C
- Refractive Index: 1.706
formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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